Cas no 2034357-70-3 (N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide)

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide structure
2034357-70-3 structure
Product name:N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide
CAS No:2034357-70-3
MF:C17H24N6O3S
MW:392.475861549377
CID:5890892
PubChem ID:121138020

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide
    • N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
    • N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2-methoxybenzenesulfonamide
    • AKOS032457087
    • N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]-2-methoxybenzenesulfonamide
    • F6438-3690
    • 2034357-70-3
    • Inchi: 1S/C17H24N6O3S/c1-22(2)16-19-15(20-17(21-16)23-10-6-7-11-23)12-18-27(24,25)14-9-5-4-8-13(14)26-3/h4-5,8-9,18H,6-7,10-12H2,1-3H3
    • InChI Key: GEQHMAKOWUERMP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1OC)(NCC1=NC(N(C)C)=NC(=N1)N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 392.16305982g/mol
  • Monoisotopic Mass: 392.16305982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų
  • XLogP3: 1.8

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6438-3690-10μmol
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
10μmol
$69.0 2023-09-09
Life Chemicals
F6438-3690-2μmol
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
2μmol
$57.0 2023-09-09
Life Chemicals
F6438-3690-1mg
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
1mg
$54.0 2023-09-09
Life Chemicals
F6438-3690-30mg
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
30mg
$119.0 2023-09-09
Life Chemicals
F6438-3690-5mg
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
5mg
$69.0 2023-09-09
Life Chemicals
F6438-3690-20μmol
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
20μmol
$79.0 2023-09-09
Life Chemicals
F6438-3690-40mg
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
40mg
$140.0 2023-09-09
Life Chemicals
F6438-3690-10mg
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
10mg
$79.0 2023-09-09
Life Chemicals
F6438-3690-3mg
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
3mg
$63.0 2023-09-09
Life Chemicals
F6438-3690-50mg
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
2034357-70-3
50mg
$160.0 2023-09-09

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide Related Literature

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